N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-1H-purin-8-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12FN5O2S/c1-20-12-11(13(22)17-7-16-12)19-14(20)23-6-10(21)18-9-5-3-2-4-8(9)15/h2-5,7H,6H2,1H3,(H,18,21)(H,16,17,22)
• InChI Key: CIULIPSVONXXPV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C14H12FN5O2S
• Molecular Weight: 333.34 g/mol

Description

N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide is a synthesized compound that has been extensively researched for its potential scientific applications. This compound is also known as BAY 41-2272 and is a member of the chemical class of acetamides. The synthesis method for this compound involves the reaction of 2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetic acid with 2-fluoroaniline.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide involves the activation of sGC. This compound binds to the heme moiety of sGC and stimulates the production of cyclic guanosine monophosphate (cGMP), which is a second messenger that regulates various physiological processes. The increase in cGMP levels leads to the relaxation of smooth muscle cells and the dilation of blood vessels, which results in a decrease in blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to be a potent activator of sGC, which leads to the production of cGMP. The increase in cGMP levels results in the relaxation of smooth muscle cells and the dilation of blood vessels, which leads to a decrease in blood pressure. This compound has also been shown to have anti-inflammatory and anti-proliferative effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide in lab experiments include its potent activation of sGC, which makes it a useful tool for studying the role of sGC in various physiological processes. This compound has also been shown to have anti-inflammatory and anti-proliferative effects, which makes it a potential therapeutic agent for various diseases.
The limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle this compound safely. This compound may also have limited solubility in certain solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide. One potential direction is to investigate the therapeutic potential of this compound for various diseases such as hypertension, inflammation, and cancer. Another direction is to study the mechanism of action of this compound in more detail and to identify other potential targets for this compound. Further research is also needed to optimize the synthesis method for this compound and to improve its bioavailability and efficacy.

Scientific Research Applications

N-(2-fluorophenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide has been extensively researched for its potential scientific applications. One of the major applications of this compound is in the field of pharmacology. It has been found to be a potent activator of soluble guanylate cyclase (sGC), which is an enzyme that plays a critical role in regulating vascular tone and blood pressure. This compound has also been shown to have anti-inflammatory and anti-proliferative effects.